Cas no 61628-76-0 (Benzene, 1-(1-methylpropyl)-4-(trifluoromethyl)-)
61628-76-0 structure
Product Name:Benzene, 1-(1-methylpropyl)-4-(trifluoromethyl)-
CAS No:61628-76-0
MF:C11H13F3
MW:202.216133832932
CID:472180
PubChem ID:12287747
Update Time:2025-04-19
Benzene, 1-(1-methylpropyl)-4-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(1-methylpropyl)-4-(trifluoromethyl)-
- 1-butan-2-yl-4-(trifluoromethyl)benzene
- SCHEMBL435755
- DFRCPNBFPJBKBA-UHFFFAOYSA-N
- 61628-76-0
- DTXSID50484634
-
- Inchi: 1S/C11H13F3/c1-3-8(2)9-4-6-10(7-5-9)11(12,13)14/h4-8H,3H2,1-2H3
- InChI Key: DFRCPNBFPJBKBA-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)C(C)CC)(F)F
Computed Properties
- Exact Mass: 202.09699
- Monoisotopic Mass: 202.09693490g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzene, 1-(1-methylpropyl)-4-(trifluoromethyl)- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
61628-76-0 (Benzene, 1-(1-methylpropyl)-4-(trifluoromethyl)-) Related Products
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